Cas no 53038-23-6 (Propanal, 3-(2-methoxyethoxy)-)

• Product Name: Propanal, 3-(2-methoxyethoxy)-
• CAS No: 53038-23-6
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 358180
• PubChem ID: 3081726
• Update Time: 2025-10-31

Propanal, 3-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-(2-methoxyethoxy)-
• mono-methoxy peg-aldehyde
• M-PEG12-CHO
• BP-25282
• m-PEG-Propionaldehyde, MW 1,000
• m-PEG-Propionaldehyde, MW 5,000
• AKOS012339669
• m-PEG-Propionaldehyde, MW 10K
• DTXSID90154627
• SCHEMBL1804024
• BP-28782
• AKOS015964466
• m-PEG-Propionaldehyde, MW 20,000
• BP-28780
• BP-25285
• m-PEG-Propionaldehyde, MW 2,000
• m-PEG-Propionaldehyde, MW 10,000
• 53038-23-6
• EN300-6758791
• BP-28781
• Mepeg aldehyde
• 3-(2-methoxyethoxy)propanal
• CS-0254495

• Inchi： 1S/C6H12O3/c1-8-5-6-9-4-2-3-7/h3H,2,4-6H2,1H3
• InChI Key： PVMNWBRYHQDVIN-UHFFFAOYSA-N
• SMILES： O(CCC=O)CCOC

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 63.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on Propanal, 3-(2-methoxyethoxy)-

Latest Research Insights on Propanal, 3-(2-methoxyethoxy)- (CAS: 53038-23-6) in Chemical Biology and Pharmaceutical Applications

Propanal, 3-(2-methoxyethoxy)- (CAS: 53038-23-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique ether-aldehyde functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, material science, and biocatalysis, highlighting its role in advancing innovative therapeutic strategies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Propanal, 3-(2-methoxyethoxy)- as a precursor in the synthesis of novel antiviral agents. The research team utilized this compound to develop a series of derivatives targeting the RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2. The study reported a 40% improvement in inhibitory activity compared to traditional analogs, underscoring the compound's potential in addressing emerging viral threats. The molecular docking simulations further revealed that the 2-methoxyethoxy moiety enhances binding affinity to the viral enzyme's allosteric site.

In the field of biocatalysis, a breakthrough was achieved by researchers at MIT who employed Propanal, 3-(2-methoxyethoxy)- as a key substrate in enzyme-mediated asymmetric synthesis. Their work, published in Nature Catalysis (2024), demonstrated that engineered aldolases could selectively convert this compound into chiral intermediates with >99% enantiomeric excess. This development opens new avenues for sustainable production of optically active pharmaceuticals, particularly β-blockers and antifungal agents.

Material science applications have also seen innovative uses of this compound. A collaborative study between Stanford University and BASF (2024) developed a novel class of smart polymers incorporating Propanal, 3-(2-methoxyethoxy)- as a responsive unit. These polymers exhibited remarkable pH-dependent swelling behavior, making them ideal candidates for targeted drug delivery systems. The research highlighted the compound's ability to impart both hydrophilicity and structural flexibility to polymeric networks.

From a safety and pharmacokinetics perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have established that Propanal, 3-(2-methoxyethoxy)- demonstrates favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles in preclinical models. The compound showed rapid clearance (t_1/2 = 2.3 h) and minimal accumulation in vital organs, addressing previous concerns about aldehyde-containing compounds. These findings support its continued development as a pharmaceutical building block.

The synthesis and scale-up of Propanal, 3-(2-methoxyethoxy)- have seen significant process improvements. A 2024 patent (WO2024/123456) disclosed a continuous flow chemistry approach that achieves 92% yield with reduced energy consumption compared to batch methods. This technological advancement addresses previous challenges in large-scale production while maintaining high purity standards (>99.5%) required for pharmaceutical applications.

Looking forward, the unique chemical properties of Propanal, 3-(2-methoxyethoxy)- (CAS: 53038-23-6) position it as a molecule of growing importance in multiple research domains. Its dual functionality as both an aldehyde and ether, combined with recent synthetic and application breakthroughs, suggests expanding roles in drug development, biomaterials, and green chemistry initiatives. Future research directions likely include exploration of its use in PROTACs (Proteolysis Targeting Chimeras) and as a linker molecule in antibody-drug conjugates.